6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• IUPAC Name: 6-phenylbenzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C20H13NO2/c22-19-17-12-6-4-10-15(17)16-11-5-7-13-18(16)20(23)21(19)14-8-2-1-3-9-14/h1-13H
• InChI Key: SLDJHSKMBZMZBZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C4=CC=CC=C4C2=O
• Molecular Formula: C20H13NO2
• DSSTOX Substance ID: DTXSID50299700
• Molecular Weight: 299.3 g/mol
• CAS RN: 27022-16-8

Description

6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione is a heterocyclic compound that belongs to the family of dibenzoazepines. It is also known as carbamazepine, which is a widely used anticonvulsant drug. The compound has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including epilepsy, bipolar disorder, and neuropathic pain.

Scientific Research Applications

Synthesis Methods

• Kondapalli et al. (2017) describe an efficient method for synthesizing 5H-dibenzo[c,e]azepine-5,7(6H)-diones, including 6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione, using a palladium-catalyzed double C-H bond activation. This process enables the production of these compounds in satisfactory to excellent yields in one pot (Kondapalli, Yu, Yamamoto, & Bao, 2017).

Anti-Inflammatory and Analgesic Activities

• A study by Hall et al. (1990) found that certain derivatives of 5H-dibenz[c,e]azepine demonstrate significant anti-inflammatory and analgesic activities in rodent models. These compounds, including 6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione derivatives, showed potent action comparable to standard anti-inflammatory drugs in the tests conducted (Hall, Simlot, Oswald, Murthy, ElSourady, & Chapman, 1990).

Potential in Drug Synthesis

• Research by Acosta Quintero et al. (2016) on the synthesis of diastereoisomeric forms of dibenzo[b,e]azepine derivatives suggests potential applications in developing analogues of anti-allergenic, antidepressant, and antihistaminic drugs. Their study focused on the molecular and supramolecular structures of these compounds, indicating their relevance in medicinal chemistry (Acosta Quintero, Palma, Cobo, & Glidewell, 2016).

Enantioselective Synthesis

• Vyas and Bhanage (2016) conducted a study on the enantioselective transfer hydrogenation of dibenzo-fused-azepine-diones, which includes 6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione. Their research is significant for producing chiral skeletons of pharmaceutical importance, demonstrating the compound's role in advanced organic synthesis (Vyas & Bhanage, 2016).

Anticancer Activities

• A study by He et al. (2018) on the synthesis of 5H-dibenzo[b,e]azepine-6,11-dione derivatives containing 1,3,4-oxadiazole units revealed their potential in anticancer applications. The synthesized compounds showed significant anti-proliferative effects against certain cancer cell lines, highlighting the therapeutic potential of 6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione derivatives (He, Li, Liang, Cao, Li, Zhang, & Meng, 2018).

Antihyperlipidemic Activity

• Barakat et al. (2007) investigated the antihyperlipidemic activity of N-substituted dibenz(c,e)azepines-5,7-diones, which include 6-phenyl-5H-dibenzo[c,e]azepine-5,7(6H)-dione derivatives. These compounds showed significant effects in lowering serum cholesterol and triglyceride levels in animal models, suggesting their potential use in treating hyperlipidemia (Barakat, El-Zahabi, Abdelrahman, Bayomi, Ali, & Amin, 2007).